Cas no 1804140-31-5 (Ethyl 3-iodo-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-iodo-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1804140-31-5
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4907799
• Update Time: 2025-06-08

Ethyl 3-iodo-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-9(16)3-6-7(10(11,12)13)4-15-5-8(6)14/h4-5H,2-3H2,1H3
• InChI Key： RRTDXINGVRLVTM-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-iodo-5-(trifluoromethyl)pyridine-4-acetate

Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate (CAS No. 1804140-31-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate, identified by its CAS number 1804140-31-5, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its pyridine core substituted with an iodo group at the 3-position and a trifluoromethyl group at the 5-position, along with an acetic ester moiety at the 4-position, has garnered attention for its utility in synthetic transformations and as a building block for more complex drug molecules.

The structural features of Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate make it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of the iodo substituent allows for facile participation in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems found in many drugs. Additionally, the trifluoromethyl group is a common pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets, making it a preferred choice in drug design.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate has been utilized in the synthesis of compounds with potential applications in oncology, central nervous system disorders, and infectious diseases. For instance, researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes involved in cancer progression. The pyridine scaffold is particularly amenable to modifications that can fine-tune the pharmacokinetic properties of drug candidates.

The acetic ester group in Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate also provides a handle for further functionalization through hydrolysis or transesterification reactions. This versatility allows chemists to tailor the compound's properties for specific applications. For example, hydrolysis of the ester group can yield a carboxylic acid derivative, which may be more soluble or reactive in certain biochemical pathways.

The demand for high-quality intermediates like Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate has been bolstered by advancements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of these compounds. These innovations not only reduce costs but also improve yields and purity, which are critical factors in pharmaceutical manufacturing.

In academic research, Ethyl 3-iodo-5-trifluoromethylpyridine-4-acetate has been employed to explore new synthetic pathways and develop novel catalysts. For instance, studies have demonstrated its use in generating novel pyridine derivatives through metal-catalyzed reactions. These findings contribute to the broader understanding of organic transformations and may inspire future drug discovery efforts.

The pharmaceutical industry continues to benefit from the unique properties of Ethyl 3-iodo-5-